N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]but-3-ene-1-sulfonamide

• IUPAC Name: N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]but-3-ene-1-sulfonamide
• InChI: InChI=1S/C13H15FN2O3S/c1-2-3-8-20(18,19)15-12-9-16(13(12)17)11-6-4-10(14)5-7-11/h2,4-7,12,15H,1,3,8-9H2
• InChI Key: FUXGOBIEPINSGA-UHFFFAOYSA-N
• Canonical SMILES: C=CCCS(=O)(=O)NC1CN(C1=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H15FN2O3S
• Molecular Weight: 298.34 g/mol

Description

Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It often includes the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule, often using techniques like X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. It includes identifying the reagents and conditions that can cause the compound to react, and the products that are formed.

Physical And Chemical Properties Analysis

This involves measuring properties like melting point, boiling point, solubility, and stability. It may also include computational studies to predict these properties.

Mechanism of Action

If the compound has a biological activity, the mechanism of action describes how it exerts its effects at the molecular level.

Safety and Hazards

This involves identifying any risks associated with handling or using the compound, such as toxicity, flammability, or environmental impact.

Future Directions

This involves discussing potential future research or applications of the compound. This could include new synthetic methods, novel reactions, or potential uses in medicine or industry.